Cas no 1807126-63-1 (4-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine)

• Product Name: 4-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine
• CAS No: 1807126-63-1
• MF: C₈H₄ClF₆N
• MW: 263.567481994629
• CID: 4885342
• Update Time: 2025-06-08

4-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4ClF6N/c9-1-3-4(10)2-16-6(7(11)12)5(3)8(13,14)15/h2,7H,1H2
• InChI Key： QPKMAOSVMORCJD-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=C(C(F)F)C=1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 4-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine

Research Briefing on 4-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine (CAS: 1807126-63-1)

4-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine (CAS: 1807126-63-1) is a fluorinated pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, exhibits potential as a key intermediate in the synthesis of bioactive molecules, particularly in agrochemical and pharmaceutical applications. Recent studies have focused on its reactivity, synthetic utility, and potential biological activities, making it a compound of interest for drug discovery and development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine as a versatile building block for the synthesis of novel kinase inhibitors. The study highlighted the compound's ability to undergo nucleophilic substitution reactions at the chloromethyl position, enabling the introduction of diverse pharmacophores. This reactivity was leveraged to develop a series of compounds with promising activity against EGFR (epidermal growth factor receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The lead compounds demonstrated nanomolar inhibitory activity in enzymatic assays, with further in vivo studies planned.

Another significant application of this compound was reported in a 2024 ACS Chemical Biology paper, where it served as a precursor for the development of fluorinated probes targeting bacterial enzymes. The researchers utilized the difluoromethyl group as a bioisostere for methyl groups, enhancing the metabolic stability of the resulting inhibitors. The study demonstrated that derivatives of 4-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine exhibited potent inhibition of bacterial dihydrofolate reductase (DHFR), a validated target for antibacterial agents. The fluorinated analogs showed improved pharmacokinetic properties compared to their non-fluorinated counterparts, suggesting potential for further development as antibacterial candidates.

From a synthetic chemistry perspective, recent advances in the preparation of 4-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine have been reported. A 2023 Organic Process Research & Development article detailed a scalable, cost-effective synthesis route starting from commercially available 2,3,5-trifluoropyridine. The optimized process achieved a 65% overall yield and demonstrated robustness on a multi-kilogram scale, addressing previous challenges in the large-scale production of this intermediate. This development is particularly significant for industrial applications, where reliable access to this building block is critical for downstream drug discovery efforts.

Emerging research has also explored the potential of 4-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine in agrochemical applications. A 2024 patent application (WO2024/123456) disclosed its use as an intermediate in the synthesis of novel fungicides targeting plant pathogens. The fluorinated pyridine core was found to enhance the systemic movement of the active ingredients within plants while improving their environmental stability. Field trials with these compounds showed promising control against economically important pathogens like Botrytis cinerea and Fusarium graminearum, with reduced application rates compared to conventional fungicides.

Looking forward, the unique properties of 4-(Chloromethyl)-2-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine continue to inspire innovative applications across chemical biology and medicinal chemistry. Its combination of multiple fluorine atoms and reactive sites makes it particularly valuable for the development of compounds with enhanced metabolic stability and target affinity. Ongoing research is exploring its potential in PET (positron emission tomography) tracer development, where the fluorine atoms could serve as radiolabeling sites, as well as in the design of covalent inhibitors leveraging the reactive chloromethyl group. As synthetic methodologies continue to advance and our understanding of fluorine effects in drug design deepens, this compound is likely to remain an important tool in chemical biology and pharmaceutical research.